Cas no 1426804-80-9 (2-Chloro-4-nitrophenylboronic acid, pinacol ester)

2-Chloro-4-nitrophenylboronic acid pinacol ester is a stable boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. The pinacol ester group enhances shelf stability and handling compared to the free boronic acid, reducing susceptibility to protodeboronation. The electron-withdrawing nitro and chloro substituents on the phenyl ring influence reactivity, making it a valuable intermediate in the synthesis of complex aryl compounds for pharmaceuticals and materials science. Its crystalline solid form allows for precise weighing and storage under standard conditions. The compound is particularly useful in iterative coupling strategies where controlled reactivity is required.

2-Chloro-4-nitrophenylboronic acid, pinacol ester structure

1426804-80-9 structure

Product Name:2-Chloro-4-nitrophenylboronic acid, pinacol ester

CAS No:1426804-80-9

MF:C₁₂H₁₅BClNO₄

MW:283.515802621841

MDL:MFCD20529521

CID:2133700

PubChem ID:56776917

Update Time:2025-05-27

2-Chloro-4-nitrophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- 2-(2-chloro-4-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane
- EN300-7392422
- MFCD20529521
- SCHEMBL14746570
- Z2044749925
- 1426804-80-9
- 2-Chloro-4-nitrophenylboronic acid pinacol ester
- 2-Chloro-4-nitrophenylboronic acid, pinacol ester
- 893-057-3
- DA-28658
- CS-0037165
- BS-26841
- W12452
- MDL： MFCD20529521
- Inchi： 1S/C12H15BClNO4/c1-11(2)12(3,4)19-13(18-11)9-6-5-8(15(16)17)7-10(9)14/h5-7H,1-4H3
- InChI Key： AYPQIFIELRRUTA-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)[N+](=O)[O-]

Computed Properties

Exact Mass: 283.0782658Da
Monoisotopic Mass: 283.0782658Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 355
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.3Å²

2-Chloro-4-nitrophenylboronic acid, pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C381088-25mg	2-Chloro-4-nitrophenylboronic acid, pinacol ester	1426804-80-9		25mg	$92.00	2023-05-18
TRC	C381088-50mg	2-Chloro-4-nitrophenylboronic acid, pinacol ester	1426804-80-9		50mg	$150.00	2023-05-18
TRC	C381088-100mg	2-Chloro-4-nitrophenylboronic acid, pinacol ester	1426804-80-9		100mg	$224.00	2023-05-18
TRC	C381088-250mg	2-Chloro-4-nitrophenylboronic acid, pinacol ester	1426804-80-9		250mg	$397.00	2023-05-18
eNovation Chemicals LLC	Y1133157-5g	2-(2-chloro-4-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1426804-80-9	95%	5g	$1600	2024-07-23
abcr	AB311463-250 mg	2-Chloro-4-nitrophenylboronic acid, pinacol ester, 98%; .	1426804-80-9	98%	250mg	€348.00	2023-04-26
abcr	AB311463-1 g	2-Chloro-4-nitrophenylboronic acid, pinacol ester, 98%; .	1426804-80-9	98%	1g	€756.00	2023-04-26
Enamine	EN300-7392422-0.05g	2-(2-chloro-4-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1426804-80-9	95%	0.05g	$112.0	2023-05-05
Enamine	EN300-7392422-0.1g	2-(2-chloro-4-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1426804-80-9	95%	0.1g	$168.0	2023-05-05
Enamine	EN300-7392422-0.25g	2-(2-chloro-4-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1426804-80-9	95%	0.25g	$240.0	2023-05-05

2-Chloro-4-nitrophenylboronic acid, pinacol ester Suppliers

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(CAS:1426804-80-9)2-Chloro-4-nitrophenylboronic acid, pinacol ester

Order Number:A1129244

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 22:24

Price ($):2740.0

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1426804-80-9 (2-Chloro-4-nitrophenylboronic acid, pinacol ester) Related Products

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Amadis Chemical Company Limited

(CAS:1426804-80-9)2-Chloro-4-nitrophenylboronic acid, pinacol ester

Purity:99%

Quantity:10g

Price ($):2740.0